Cas no 904816-95-1 (N-cyclopentyl-5-methyl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-cyclopentyl-5-methyl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 904816-95-1
• MF: C₁₈H₂₄N₄O
• MW: 312.409363746643
• CID: 5426077
• Update Time: 2025-10-30

N-cyclopentyl-5-methyl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-5-methyl-1-(4-propan-2-ylphenyl)triazole-4-carboxamide
• 1H-1,2,3-Triazole-4-carboxamide, N-cyclopentyl-5-methyl-1-[4-(1-methylethyl)phenyl]-
• N-cyclopentyl-5-methyl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C18H24N4O/c1-12(2)14-8-10-16(11-9-14)22-13(3)17(20-21-22)18(23)19-15-6-4-5-7-15/h8-12,15H,4-7H2,1-3H3,(H,19,23)
• InChI Key： ZDKZHTBVXYOOBZ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C(C)C)C=C2)C(C)=C(C(NC2CCCC2)=O)N=N1

Additional information on N-cyclopentyl-5-methyl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide

N-Cyclopentyl-5-Methyl-1-(4-(Propan-2-Yl)Phenyl)-1H-1,2,3-Triazole-4-Carboxamide: A Comprehensive Overview

N-Cyclopentyl-5-methyl-1-(4-(propan-2-yl)phenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 904816-95-1) is a complex organic compound with a diverse range of potential applications in the fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a triazole ring system, a cyclopentyl group, and a substituted phenyl moiety. The presence of these functional groups makes it an interesting candidate for various chemical reactions and applications.

The triazole ring system in this compound is a key feature that contributes to its reactivity and stability. Triazoles are known for their ability to form strong hydrogen bonds and participate in various coordination complexes. This makes them valuable in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted the potential of triazole-containing compounds in drug delivery systems due to their ability to enhance bioavailability and reduce toxicity.

The cyclopentyl group attached to the triazole ring adds bulkiness to the molecule, which can influence its solubility and pharmacokinetic properties. This group also introduces steric hindrance, which can be advantageous in certain catalytic applications or in the design of molecular switches. Recent research has explored the use of cyclopentyl-containing compounds as ligands in transition metal catalysis, demonstrating their ability to enhance catalytic efficiency.

The substituted phenyl moiety in this compound further enhances its versatility. The presence of a propan-2-yl group on the phenyl ring introduces additional branching, which can influence the electronic properties of the molecule. This substitution pattern is often exploited in the design of aromatic heterocycles for use in organic electronics and optoelectronic devices. Recent advancements in this area have shown that such substitutions can significantly improve the charge transport properties of materials used in organic light-emitting diodes (OLEDs) and solar cells.

From a synthetic perspective, N-cyclopentyl-5-methyl-1-(4-(propan-2-yl)phenyl)-1H-1,2,3-triazole-4-carboxamide can be synthesized through a variety of routes, including click chemistry reactions such as copper-catalyzed azide–alkyne cycloaddition (CuAAC). These methods are highly efficient and selective, making them ideal for large-scale production. The use of click chemistry has been widely adopted in recent years due to its compatibility with diverse functional groups and its ability to operate under mild conditions.

Recent studies have also explored the potential of this compound as a building block for supramolecular chemistry. Its ability to form self-assembled structures through non-covalent interactions such as hydrogen bonding and π–π stacking has been demonstrated in several research papers. These self-assembled structures have shown promise in applications ranging from drug delivery to sensing technologies.

In terms of biological activity, N-cyclopentyl-5-methyl-1-(4-(propan-2-y l)phenyl)-1H -1 , 2 , 3 -triazole -4 -carboxamide has been shown to exhibit moderate inhibitory effects on certain enzymes involved in metabolic pathways. While further research is needed to fully understand its pharmacological profile, these initial findings suggest that it could serve as a lead compound for drug discovery efforts.

From an environmental standpoint, the synthesis and application of this compound are considered relatively benign compared to many other organic chemicals. Its stability under normal conditions reduces the risk of unwanted degradation products, making it suitable for use in industrial settings. However, as with all chemicals, proper handling and disposal procedures should be followed to minimize any potential environmental impact.

In conclusion, N-cyclopentyl -5 -methyl -1 -(4 -(propan -2 - yl )phen yl ) -1 H -1 , 2 , 3 -triazole -4 -carboxamide (CAS No . 904816 -95 -1 ) is a versatile compound with a wide range of potential applications across multiple disciplines . Its unique structure , combined with recent advancements in synthetic methodologies and material science , positions it as an important tool for future innovations . As research continues to uncover new properties and uses for this compound , it is likely to play an increasingly significant role in both academic and industrial settings .